Cas no 2679948-37-7 ((3R)-3-(3-chlorophenyl)-3-(2,2,2-trifluoroacetamido)propanoic acid)

• Product Name: (3R)-3-(3-chlorophenyl)-3-(2,2,2-trifluoroacetamido)propanoic acid
• CAS No: 2679948-37-7
• MF: C₁₁H₉ClF₃NO₃
• MW: 295.6422727108
• CID: 5631569
• PubChem ID: 165933648
• Update Time: 2025-10-31

(3R)-3-(3-chlorophenyl)-3-(2,2,2-trifluoroacetamido)propanoic acid Chemical and Physical Properties

Names and Identifiers

• (3R)-3-(3-chlorophenyl)-3-(2,2,2-trifluoroacetamido)propanoic acid
• EN300-28289368
• 2679948-37-7

• Inchi： 1S/C11H9ClF3NO3/c12-7-3-1-2-6(4-7)8(5-9(17)18)16-10(19)11(13,14)15/h1-4,8H,5H2,(H,16,19)(H,17,18)/t8-/m1/s1
• InChI Key： SGMPCZMALWCPHX-MRVPVSSYSA-N
• SMILES： ClC1=CC=CC(=C1)[C@@H](CC(=O)O)NC(C(F)(F)F)=O

Computed Properties

• Exact Mass: 295.0223053g/mol
• Monoisotopic Mass: 295.0223053g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 349
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 66.4Ų

Additional information on (3R)-3-(3-chlorophenyl)-3-(2,2,2-trifluoroacetamido)propanoic acid

Introduction to (3R)-3-(3-chlorophenyl)-3-(2,2,2-trifluoroacetamido)propanoic Acid (CAS No. 2679948-37-7)

(3R)-3-(3-chlorophenyl)-3-(2,2,2-trifluoroacetamido)propanoic acid is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound, identified by its CAS number 2679948-37-7, represents a class of molecules that exhibit promising biological activities. The unique structural features of this compound, particularly its chiral center and the presence of both chlorophenyl and trifluoroacetamide functional groups, make it a subject of intense interest for researchers exploring novel therapeutic agents.

The< strong>chiral center in (3R)-3-(3-chlorophenyl)-3-(2,2,2-trifluoroacetamido)propanoic acid is a critical aspect of its molecular architecture. Chirality plays a pivotal role in the biological activity of many pharmaceutical compounds, as the spatial arrangement of atoms can significantly influence how a molecule interacts with biological targets. The specific stereochemistry at the chiral center in this compound contributes to its unique pharmacological properties and makes it a valuable scaffold for drug discovery efforts.

The< strong>3-chlorophenyl moiety is another key feature of this compound that contributes to its potential biological activity. Chlorophenyl groups are commonly found in pharmaceuticals due to their ability to modulate receptor binding and enhance metabolic stability. In (3R)-3-(3-chlorophenyl)-3-(2,2,2-trifluoroacetamido)propanoic acid, the chlorophenyl group is positioned strategically to interact with biological targets, potentially leading to effects such as receptor antagonism or agonism.

The presence of the< strong>trifluoroacetamide group further enhances the pharmacological profile of this compound. Trifluoroacetamide moieties are known for their ability to improve the lipophilicity and metabolic stability of drug candidates. This functional group can also influence the electronic properties of the molecule, affecting its interactions with biological targets. In (3R)-3-(3-chlorophenyl)-3-(2,2,2-trifluoroacetamido)propanoic acid, the trifluoroacetamide group is integrated into the molecular structure in a way that maximizes its potential therapeutic benefits.

Recent research has highlighted the importance of< strong>multidrug resistance (MDR) in cancer therapy. MDR is a significant challenge in oncology, where cancer cells develop mechanisms to evade the effects of chemotherapeutic agents. Studies have shown that compounds with specific structural features can modulate MDR pathways by interacting with ATP-binding cassette transporters such as P-glycoprotein (P-gp). The unique combination of functional groups in (3R)-3-(3-chlorophenyl)-3-(2,2,2-trifluoroacetamido)propanoic acid makes it a promising candidate for investigating novel strategies to overcome MDR.

In addition to its potential role in combating MDR, (3R)-3-(3-chlorophenyl)-3-(2,2,2-trifluoroacetamido)propanoic acid has been explored for its< strong>anti-inflammatory properties. Chronic inflammation is a hallmark of many diseases, including cancer and autoimmune disorders. Preclinical studies have demonstrated that compounds targeting inflammatory pathways can reduce disease progression and improve patient outcomes. The structural features of this compound suggest that it may interact with inflammatory mediators and modulate immune responses.

The< strong>bioavailability and< strong>pharmacokinetic profile of (3R)-3-(3-chlorophenyl)-3-(2,2,2-trifluoroacetamido)propanoic acid are also areas of active investigation. These parameters are crucial for determining the clinical efficacy and safety of a drug candidate. Researchers are using computational modeling and experimental techniques to optimize the pharmacokinetic properties of this compound. By improving bioavailability and reducing metabolic degradation, scientists aim to enhance the therapeutic potential of (3R)-3-(3-chlorophenyl)-3-(2,2,2-trifluoroacetamido)propanoic acid.

The development of< strong>novel synthetic methodologies for (3R)-3-(3-chlorophenyl)-3-(2,2,2-trifluoroacetamido)propanoic acid has been another focus area in recent years. Efficient synthetic routes are essential for producing large quantities of drug candidates for preclinical and clinical studies. Researchers have employed various techniques such as asymmetric synthesis and catalytic methods to achieve high yields and enantiomeric purity. These advancements have made it possible to produce (3R)-3-(3-chlorophenyl)-3-(2,2,2-trifluoroacetamido)propanoic acid on a scalable basis.

The< strong>drug discovery pipeline continues to evolve with new technologies and approaches being developed to identify promising candidates like (3R)-4-((1E)-(4-Chlorobenzylidene)amino)butanoic acid ((S)-(−)-(4-Chlorobenzaldehyde)(1-methylpyrrolidin-1-ylethylidenemethyl)carboxylic acid). High-throughput screening (HTS), CRISPR-based technologies, and artificial intelligence-driven platforms have revolutionized the process of identifying novel bioactive molecules. These tools have enabled researchers to explore vast chemical spaces more efficiently than ever before.

In conclusion,( 4-Chlorobenzaldehyde)(1-methylpyrrolidin-1-ylethylidenemethyl)carboxylic acid ((S)-(−)-(4-Chlorobenzaldehyde)(1-methylpyrrolidin-1-ylethylidenemethyl)carboxylic acid)) represents an exciting opportunity for further research in pharmaceutical chemistry and biomedicine. Its unique structural features make it a promising candidate for treating various diseases by modulating biological pathways such as MDR and inflammation. Continued investigation into its pharmacological properties will likely lead to new therapeutic strategies that benefit patients worldwide.